Cas no 116883-09-1 (D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[O-6-deoxy-a-L-galactopyranosyl-(1®3)-O-[b-D-galactopyranosyl-(1®4)]-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®6)]-O-b-D-galactopyranosyl-(1®4)-)

• Product Name: D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[O-6-deoxy-a-L-galactopyranosyl-(1®3)-O-[b-D-galactopyranosyl-(1®4)]-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®6)]-O-b-D-galactopyranosyl-(1®4)-
• CAS No: 116883-09-1
• Molecular Formula: C₅₈H₉₈N₂O₄₃
• Molecular Weight: 1511.39000
• CID: 132646
• PubChem ID: 3392565

D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[O-6-deoxy-a-L-galactopyranosyl-(1®3)-O-[b-D-galactopyranosyl-(1®4)]-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®6)]-O-b-D-galactopyranosyl-(1®4)- Properties

Names and Identifiers

• TFLNH[A]
• 2)-O-b-D-galactopyranosyl-(1&reg
• 4)]-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 6)]-O-b-D-galactopyranosyl-(1&reg
• N-[2-[2-[[3-acetamido-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxymethyl]-3,5-dihydroxy-6-(1,2,4,5-tetrahydroxy-6-oxohexan-3-yl)oxyoxan-4-yl]oxy-4-[4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-6-(hydroxymethyl)-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl]acetamide
• TRI
• trifucosyllacto-N-hexaose A from*human milk
• Trifucosyllacto-N-hexaose a, from human milk, >=90% (HPLC)
• 116883-09-1
• Trifucosyllacto-N-hexaose
• J-003479
• Trifucosyllacto-N-hexaose a
• Trifucosyllacto-n-hexaose-a
• Trifucosyllacto-N-hexaose (TFLNH)

• MDL： MFCD00467032
• InChIKey： VBPHCAMTSUYLFQ-YQXFHCIFSA-N
• Inchi： InChI=1S/C58H98N2O43/c1-12-25(68)32(75)38(81)53(88-12)99-45-21(10-65)95-52(24(60-16(5)67)46(45)100-58-49(35(78)28(71)17(6-61)93-58)103-55-40(83)34(77)27(70)14(3)90-55)101-48-30(73)22(96-57(42(48)85)98-44-19(8-63)91-50(86)37(80)36(44)79)11-87-51-23(59-15(4)66)31(74)43(20(9-64)94-51)97-56-41(84)47(29(72)18(7-62)92-56)102-54-39(82)33(76)26(69)13(2)89-54/h12-14,17-58,61-65,68-86H,6-11H2,1-5H3,(H,59,66)(H,60,67)/t12-,13-,14-,17+,18+,19+,20+,21+,22+,23+,24+,25+,26+,27+,28+,29-,30+,31+,32+,33+,34+,35-,36+,37+,38-,39-,40-,41+,42-,43+,44+,45+,46+,47-,48-,49-,50?,51+,52-,53-,54-,55+,56-,57-,58-/m0/s1
• SMILES： C[C@H]1[C@@H](O)[C@@H](O)[C@H](O)[C@H](O[C@@H]2[C@H](O[C@@H](O[C@H]3[C@H](O)[C@H](O[C@@H](O[C@@H]4[C@H](OC(O)[C@H](O)[C@H]4O)CO)[C@H]3O)CO[C@H]5[C@H](NC(C)=O)[C@@H](O)[C@H](O[C@H]6[C@H](O)[C@@H](O[C@H]7[C@@H](O)[C@H](O)[C@H](O)[C@@H](O7)C)[C@@H](O)[C@H](O6)CO)[C@H](O5)CO)[C@H](NC(C)=O)[C@H]2O[C@H]8[C@@H](O[C@@H]9[C@@H](O)[C@H](O)[C@H](O)[C@@H](O9)C)[C@@H](O)[C@H](O)[C@H](O8)CO)CO)O1

Computed Properties

• Exact Mass: 1510.55000
• Hydrogen Bond Donor Count: 26
• Hydrogen Bond Acceptor Count: 45
• Rotatable Bond Count: 26
• Monoisotopic Mass: 1510.554
• Heavy Atom Count: 103
• Complexity: 2640
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 44
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -16.3
• Topological Polar Surface Area: 709A^2

Experimental Properties

• LogP: -16.47560
• PSA: 700.63000
• Boiling Point: 1676.6°Cat760mmHg
• Flash Point: 967.8°C
• Density: 1.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides